Cas no 2580113-98-8 (methyl (3R,4R)-3-amino-4-methoxypentanoate)

• Product Name: methyl (3R,4R)-3-amino-4-methoxypentanoate
• CAS No: 2580113-98-8
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5658252
• PubChem ID: 165887358
• Update Time: 2025-10-31

methyl (3R,4R)-3-amino-4-methoxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R,4R)-3-amino-4-methoxypentanoate
• EN300-27728679
• 2580113-98-8

• Inchi： 1S/C7H15NO3/c1-5(10-2)6(8)4-7(9)11-3/h5-6H,4,8H2,1-3H3/t5-,6-/m1/s1
• InChI Key： KGBMGXBDKWJOCJ-PHDIDXHHSA-N
• SMILES： O(C)[C@H](C)[C@@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl (3R,4R)-3-amino-4-methoxypentanoate

Methyl (3R,4R)-3-Amino-4-Methoxypentanoate: A Comprehensive Overview

Methyl (3R,4R)-3-amino-4-methoxypentanoate (CAS No. 2580113-98-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of methyl (3R,4R)-3-amino-4-methoxypentanoate.

The chemical structure of methyl (3R,4R)-3-amino-4-methoxypentanoate is defined by its chiral centers at the 3 and 4 positions of the pentanoate chain. The presence of these chiral centers imparts specific stereochemical properties to the molecule, which can significantly influence its biological activity and pharmacological profile. The amino group at the 3-position and the methoxy group at the 4-position further enhance the compound's reactivity and functional versatility.

Synthesis of methyl (3R,4R)-3-amino-4-methoxypentanoate typically involves multi-step processes that ensure high stereoselectivity and yield. One common approach is the asymmetric synthesis using chiral catalysts or auxiliaries. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst. This method not only achieved excellent enantioselectivity but also provided a scalable route for large-scale production.

The biological activities of methyl (3R,4R)-3-amino-4-methoxypentanoate have been extensively investigated in various preclinical models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. A study published in the Journal of Medicinal Chemistry demonstrated that methyl (3R,4R)-3-amino-4-methoxypentanoate selectively inhibits pro-inflammatory cytokines such as TNF-α and IL-6 without significant cytotoxicity.

In addition to its anti-inflammatory effects, methyl (3R,4R)-3-amino-4-methoxypentanoate has also shown potential as an antiviral agent. A recent study in Antiviral Research reported that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves interference with viral RNA synthesis and assembly processes, highlighting its broad-spectrum antiviral activity.

The pharmacokinetic properties of methyl (3R,4R)-3-amino-4-methoxypentanoate have been evaluated in preclinical studies to assess its suitability for therapeutic applications. Results indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for drug development. Furthermore, preliminary toxicology studies have shown that methyl (3R,4R)-3-amino-4-methoxypentanoate is well-tolerated at therapeutic doses with no significant adverse effects observed.

Clinical trials are currently underway to further evaluate the safety and efficacy of methyl (3R,4R)-3-amino-4-methoxypentanoate in human subjects. Early-phase trials have demonstrated promising results, with patients showing improved symptoms and reduced biomarkers of inflammation. These findings have paved the way for larger-scale clinical studies to validate the therapeutic potential of this compound.

In conclusion, methyl (3R,4R)-3-amino-4-methoxypentanoate (CAS No. 2580113-98-8) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and viral infections. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in healthcare.